Cas no 2172182-57-7 (2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid)

• Product Name: 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid
• CAS No: 2172182-57-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6419786
• PubChem ID: 165531270
• Update Time: 2025-05-24

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid
• 2-(3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]methyl}cyclopentyl)acetic acid
• 2172182-57-7
• EN300-1570124

• Inchi： 1S/C25H28N2O5/c28-23(26-13-17-10-9-16(11-17)12-24(29)30)14-27-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： XUNJSAQWFXTVFI-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CNC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid

Introduction to 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid (CAS No. 2172182-57-7)

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid (CAS No. 2172182-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Gly-CycloPentylacetic Acid, is a valuable building block in the synthesis of peptides and other biologically active molecules. Its unique structure and functional groups make it an essential component in the development of novel therapeutic agents.

The chemical structure of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid is characterized by a cyclopentyl ring substituted with an acetamido group, which is further modified by a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the coupling reactions, ensuring high yields and purity of the final product. The cyclopentyl ring provides additional steric hindrance and conformational flexibility, which can be crucial for optimizing the pharmacological properties of the resulting peptides.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promising results in preclinical studies for treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, by modulating specific protein-protein interactions.

In another research article, published in the European Journal of Medicinal Chemistry, scientists explored the use of this compound in developing novel antibiotics. The unique structure of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid allows for the design of peptides that can effectively target and disrupt bacterial cell walls, making it a potential candidate for combating antibiotic-resistant strains. This research underscores the versatility and potential of this compound in addressing pressing medical challenges.

The synthesis of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid involves several well-established chemical reactions, including nucleophilic substitution, amide formation, and deprotection steps. The Fmoc protecting group can be efficiently removed using mild conditions, such as treatment with piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This makes it an ideal choice for solid-phase peptide synthesis (SPPS), where multiple coupling steps are required to build complex peptide sequences.

Beyond its use in peptide synthesis, 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid has also found applications in other areas of chemical biology. For example, it can be used as a linker molecule in the development of prodrugs, where its cyclopentyl ring provides a stable platform for attaching drug molecules while ensuring controlled release and improved pharmacokinetics. Additionally, its ability to form stable amide bonds makes it useful in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with enhanced stability and reduced susceptibility to enzymatic degradation.

In conclusion, 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}cyclopentyl)acetic acid (CAS No. 2172182-57-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for synthesizing biologically active molecules with improved stability, bioavailability, and therapeutic efficacy. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel drugs and therapies for various diseases.